KIRA6 KIRA6 KIRA6 is an ATP-competitive allosteric IRE1α inhibitor, promoting cell survival under ER stress.
Brand Name: Vulcanchem
CAS No.: 1589527-65-0
VCID: VC0531785
InChI: InChI=1S/C28H25F3N6O/c1-27(2,3)25-36-22(23-24(32)33-13-14-37(23)25)20-11-12-21(19-10-5-4-9-18(19)20)35-26(38)34-17-8-6-7-16(15-17)28(29,30)31/h4-15H,1-3H3,(H2,32,33)(H2,34,35,38)
SMILES: CC(C)(C)C1=NC(=C2N1C=CN=C2N)C3=CC=C(C4=CC=CC=C43)NC(=O)NC5=CC=CC(=C5)C(F)(F)F
Molecular Formula: C28H25F3N6O
Molecular Weight: 518.54

KIRA6

CAS No.: 1589527-65-0

Inhibitors

VCID: VC0531785

Molecular Formula: C28H25F3N6O

Molecular Weight: 518.54

Purity: >98% (or refer to the Certificate of Analysis)

KIRA6 - 1589527-65-0

CAS No. 1589527-65-0
Product Name KIRA6
Molecular Formula C28H25F3N6O
Molecular Weight 518.54
IUPAC Name 1-[4-(8-amino-3-tert-butylimidazo[1,5-a]pyrazin-1-yl)naphthalen-1-yl]-3-[3-(trifluoromethyl)phenyl]urea
Standard InChI InChI=1S/C28H25F3N6O/c1-27(2,3)25-36-22(23-24(32)33-13-14-37(23)25)20-11-12-21(19-10-5-4-9-18(19)20)35-26(38)34-17-8-6-7-16(15-17)28(29,30)31/h4-15H,1-3H3,(H2,32,33)(H2,34,35,38)
Standard InChIKey NOHQEAFAESMMDX-UHFFFAOYSA-N
SMILES CC(C)(C)C1=NC(=C2N1C=CN=C2N)C3=CC=C(C4=CC=CC=C43)NC(=O)NC5=CC=CC(=C5)C(F)(F)F
Appearance Solid powder
Description KIRA6 is an ATP-competitive allosteric IRE1α inhibitor, promoting cell survival under ER stress.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms KIRA6; KIRA-6; KIRA 6;
Reference 1: Liu J, Zhou S, Qian X, Zhang Y, Zhao J. [Over-expressed Bax inhibitor 1 (BI-1) inhibits apoptosis of hippocampal neurons via endoplasmic reticulum IRE1-JNK pathway in rats with subarachnoid hemorrhage]. Xi Bao Yu Fen Zi Mian Yi Xue Za Zhi. 2017 Oct;33(10):1316-1322. Chinese. PubMed PMID: 29169414.
2: Ghosh R, Wang L, Wang ES, Perera BG, Igbaria A, Morita S, Prado K, Thamsen M, Caswell D, Macias H, Weiberth KF, Gliedt MJ, Alavi MV, Hari SB, Mitra AK, Bhhatarai B, Schürer SC, Snapp EL, Gould DB, German MS, Backes BJ, Maly DJ, Oakes SA, Papa FR. Allosteric inhibition of the IRE1α RNase preserves cell viability and function during endoplasmic reticulum stress. Cell. 2014 Jul 31;158(3):534-48. doi: 10.1016/j.cell.2014.07.002. Epub 2014 Jul 10. PubMed PMID: 25018104; PubMed Central PMCID: PMC4244221.
PubChem Compound 73425700
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator